Cas no 327104-08-5 (3,3-difluoro-1-phenyl-4-[4-(trifluoromethyl)phenyl]-2-azetidinone)

• Product Name: 3,3-difluoro-1-phenyl-4-[4-(trifluoromethyl)phenyl]-2-azetidinone
• CAS No: 327104-08-5
• MF: C₁₆H₁₀F₅NO
• MW: 327.248721599579
• CID: 5446451
• Update Time: 2025-10-23

3,3-difluoro-1-phenyl-4-[4-(trifluoromethyl)phenyl]-2-azetidinone Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-phenyl-4-[4-(trifluoromethyl)phenyl]-2-azetidinone

• Inchi： 1S/C16H10F5NO/c17-15(18)13(10-6-8-11(9-7-10)16(19,20)21)22(14(15)23)12-4-2-1-3-5-12/h1-9,13H
• InChI Key： VAXZEGQTSSDXBB-UHFFFAOYSA-N
• SMILES： C1(F)(F)C(N(C2C=CC=CC=2)C1=O)C1=CC=C(C=C1)C(F)(F)F

Additional information on 3,3-difluoro-1-phenyl-4-[4-(trifluoromethyl)phenyl]-2-azetidinone

Introduction to 3,3-difluoro-1-phenyl-4-[4-(trifluoromethyl)phenyl]-2-azetidinone (CAS No. 327104-08-5)

3,3-difluoro-1-phenyl-4-[4-(trifluoromethyl)phenyl]-2-azetidinone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service registry number CAS No. 327104-08-5, belongs to the azetidinone class of heterocyclic molecules, which are known for their diverse pharmacological properties. The presence of multiple fluorine atoms and aromatic rings in its molecular structure imparts distinct electronic and steric properties, making it a promising candidate for further investigation in drug discovery and development.

The molecular framework of 3,3-difluoro-1-phenyl-4-[4-(trifluoromethyl)phenyl]-2-azetidinone consists of a central azetidinone ring substituted with a phenyl group at the 1-position, a difluoro group at the 3-position, and a biphenyl moiety at the 4-position, where one of the phenyl rings is further functionalized with a trifluoromethyl group. This specific arrangement of substituents contributes to the compound's high lipophilicity and potential interaction with biological targets. The difluoro and trifluoromethyl groups are particularly noteworthy, as they are frequently employed in medicinal chemistry to enhance metabolic stability, binding affinity, and overall pharmacokinetic profiles.

In recent years, there has been a surge in research focused on fluorinated compounds due to their ability to modulate enzyme activity and receptor binding. The incorporation of fluorine atoms into drug molecules can lead to improved pharmacological properties, including increased bioavailability and reduced susceptibility to degradation by metabolic enzymes. For instance, studies have demonstrated that fluorinated azetidinones exhibit inhibitory effects on various enzymes and receptors involved in inflammatory pathways, making them attractive candidates for therapeutic applications.

One of the most compelling aspects of 3,3-difluoro-1-phenyl-4-[4-(trifluoromethyl)phenyl]-2-azetidinone is its potential as a scaffold for developing novel therapeutic agents. The azetidinone core is structurally related to other bioactive molecules that have shown efficacy in treating conditions such as cancer, infectious diseases, and neurological disorders. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the binding affinity of this compound to target proteins and identify optimized derivatives with enhanced activity.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex fluorinated heterocycles like 3,3-difluoro-1-phenyl-4-[4-(trifluoromethyl)phenyl]-2-azetidinone. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have streamlined the synthesis process, allowing for scalable production and structural diversification. These improvements have opened up new avenues for exploring the pharmacological potential of this class of compounds.

The biological evaluation of 3,3-difluoro-1-phenyl-4-[4-(trifluoromethyl)phenyl]-2-azetidinone has revealed several promising activities. Preliminary in vitro studies indicate that this compound exhibits inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation pathways. Additionally, its interaction with certain G protein-coupled receptors (GPCRs) has been explored, suggesting potential applications in treating neurological disorders.

The impact of fluorine substitution on the electronic properties of 3,3-difluoro-1-phenyl-4-[4-(trifluoromethyl)phenyl]-2-azetidinone is another area of active investigation. Fluorine atoms can influence both the acid-base properties and electronic distribution within the molecule, which can be harnessed to modulate reactivity and binding interactions. This tunability makes fluorinated azetidinones particularly valuable for designing molecules with tailored pharmacological profiles.

In conclusion,3,3-difluoro-1-phenyl-4-[4-(trifluoromethyl)phenyl]-2-azetidinone (CAS No. 327104-08-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The combination of fluorine substitution with aromatic moieties provides a versatile platform for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.